Cas no 656241-26-8 (Butanoic acid, 3-methyl-2-[(phenylmethoxy)methyl]-, (2S)-)

• Product Name: Butanoic acid, 3-methyl-2-[(phenylmethoxy)methyl]-, (2S)-
• CAS No: 656241-26-8
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1690357
• Update Time: 2024-09-02

Butanoic acid, 3-methyl-2-[(phenylmethoxy)methyl]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-methyl-2-[(phenylmethoxy)methyl]-, (2S)-

• Inchi： 1S/C13H18O3/c1-10(2)12(13(14)15)9-16-8-11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3,(H,14,15)/t12-/m1/s1
• InChI Key： DBIDEUPRQLMDDD-GFCCVEGCSA-N
• SMILES： C(O)(=O)[C@H](COCC1=CC=CC=C1)C(C)C

Computed Properties

• Exact Mass: 222.12564

Experimental Properties

• Density: 1.076±0.06 g/cm3(Predicted)
• Boiling Point: 342.5±25.0 °C(Predicted)
• PSA: 46.53
• pka: 4.33±0.11(Predicted)